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Compound of Interest
4-

Compound Name:
(Benzyl(ethyl)lamino)benzaldehyde

CAS No.: 67676-47-5

Cat. No.: B1267760

Get Quote

Molecule Overview & Structural Logic

* |[UPAC Name: 4-[Benzyl(ethyl)amino]benzaldehyde
¢ Molecular Formula:
¢ Molecular Weight: 239.32 g/mol

 Structural Class: Triphenylmethane dye intermediate / Nonlinear Optical (NLO)
chromophore.

» Core Electronic Feature: A "Push-Pull" system where the amino group (Donor) pushes
electron density through the

-conjugated benzene ring to the aldehyde (Acceptor). This significantly impacts the NMR and
IR shifts compared to unsubstituted benzaldehyde.

Structural Elucidation Workflow
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The following diagram outlines the logical flow for validating this structure, moving from mass
confirmation to stereochemical assignment.

Click to download full resolution via product page

Figure 1: Step-by-step spectroscopic validation workflow for structural confirmation.

Nuclear Magnetic Resonance (NMR) Spectroscopy

The NMR spectrum of this compound is distinct due to the asymmetry of the amine
substituents (one ethyl, one benzyl) and the symmetry of the central aromatic ring.

NMR Data (400 MHz, )

Solvent Note:

is preferred. In DMSO-

, the aldehyde proton may shift slightly downfield (~9.8 ppm) due to hydrogen bonding with the
solvent.
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Chemical Shift
(

» Ppm)

Multiplicity

Integration

Assignment

Structural
Insight

9.74

Singlet (s)

1H

-CHO (Aldehyde)

Distinctly
shielded
compared to
nitro-
benzaldehydes
(10.0+) due to
electron donation

from the amine.

7.71

Doublet (d,

Hz)

2H

Ar-H (2,6)

Ortho to
carbonyl.
Deshielded by
the electron-
withdrawing
carbonyl group.
Part of AA'BB'
system.[1][2][3]

7.35-7.25

Multiplet (m)

5H

Ph-H (Benzyl)

The phenyl ring
of the benzyl
group. Usually
appears as a
complex multiplet

overlapping with

residue.

6.75

Doublet (d,

Hz)

2H

Ar-H (3,5)

Ortho to amine.
Shielded by the
strong
mesomeric
donation (+M) of
the nitrogen lone

pair.
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Benzylic
methylene. Key
N-CH Differentiator:
4.65 Singlet (s) 2H
-Ph Appears as a
singlet, unlike the
ethyl methylene.
Quartet (q, N-CH Ethyl methylene.
3.55 2H Coupled to the
H -CH
2) methyl group.
; N-CH
Triplet (t, Ethyl methyl
1.24 3H
Hz) -CH group.
NMR Data (100 MHz, )
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Shift (
Carbon Type Assignment Logic

» Ppm)

Characteristic aldehyde
190.2 C=0

carbonyl.

Aromatic carbon attached to
153.1 C_quat (Ar-N) Nitrogen (deshielded by

electronegativity).

Ipso carbon of the benzyl
137.5 C_quat (Benzyl) )

phenyl ring.

Aromatic carbons ortho to
132.4 CH (Ar)

aldehyde.

Carbons of the benzyl ring
128.8,127.5, 126.7 CH (Benzyl)

(meta, ortho, para).

Aromatic carbon attached to

125.1 C_quat (Ar-CHO)
Carbonyl.
Aromatic carbons ortho to
111.3 CH (Ar) amine (shielded by
resonance).
CH Benzylic carbon attached to
54.2 .
(Benzyl) Nitrogen.
CH
Ethyl methylene attached to
45.8 .
(Ethyl) Nitrogen.
CH
12.3 Methyl terminus.
(Ethyl)

Infrared Spectroscopy (FT-IR)

The IR spectrum serves as a rapid "fingerprint" check. The key feature is the lowered carbonyl
frequency. In a standard aldehyde, the C=0 stretch is ~1700 cm
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.[4] Here, the "push-pull" conjugation weakens the C=0 double bond character, shifting it to a
lower wavenumber.

1660 — 1680 cm

(Strong):

Aldehyde stretch. (Lowered frequency confirms conjugation).
o 2720 & 2820 cm

(Medium):

Aldehyde Fermi doublet. (Diagnostic for aldehydes).
e 1590 — 1600 cm

(Strong):

Aromatic ring breathing (enhanced by polarity).
e 1180 -1200 cm

(Strong):

Aromatic amine stretch.
e 690 & 740 cm

(Strong):

Monosubstituted benzene (Benzyl group signature).

Mass Spectrometry (MS)

Technique: EI (Electron Impact) or ESI (Electrospray lonization). Molecular lon:

Fragmentation Pattern (EI-MS)

The molecule fragments predictably at the weak bonds surrounding the nitrogen atom.

e : Parention.
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+ Base Peak (Often

91 or 148):
o 91 (Tropylium ion): Cleavage of the benzyl group (
). This is extremely stable and often the base peak in benzyl-containing amines.
o 210 (
): Loss of the ethyl group (
).
o 148 (

): Loss of the benzyl group, leaving the cation

Molecular lon

[M]+ m/z 239

- CH2CH3

Loss of Ethyl Loss of Benzyl Tropylium lon
[M - 29]+ m/z 210 [M-91]+ m/z 148 C7H7+ m/z 91

Click to download full resolution via product page

Figure 2: Primary fragmentation pathways observed in Electron Impact Mass Spectrometry.

Experimental Protocols for Validation
Protocol A: Sample Preparation for NMR

To ensure sharp peaks and accurate integration, remove paramagnetic impurities (often from

Vilsmeier-Haack catalysts).
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e Solvent: Use

(99.8% D) with 0.03% TMS as an internal standard.

o Concentration: Dissolve 10-15 mg of the aldehyde in 0.6 mL of solvent.

o Filtration: Filter the solution through a small plug of glass wool or cotton directly into the NMR
tube to remove suspended solids that cause line broadening.

e Acquisition: Run at 298 K. For

, ensure a minimum of 256 scans for adequate signal-to-noise ratio on the quaternary
carbons.

Protocol B: Thin Layer Chromatography (TLC) Check

Before spectral analysis, verify purity.[5]

Stationary Phase: Silica Gel 60

Mobile Phase: Hexane : Ethyl Acetate (4:1 v/v).[5]

Visualization: UV Light (254 nm).[5] The compound is highly UV active.

Rf Value: Expect ~0.4 — 0.5 (Aldehydes are moderately polar, but the amine adds
lipophilicity).

Impurity Alert: Look for a spot at the baseline (acid salts) or near the solvent front (unreacted
N-ethyl-N-benzylaniline).

References
o Synthesis & General Characterization

o Meth-Cohn, O., & Stanforth, S. P. (1991). The Vilsmeier—Haack Reaction. Comprehensive
Organic Synthesis.

© 2026 BenchChem. All rights reserved. 8/10 Tech Support


http://www.orgsyn.org/demo.aspx?prep=V87p0001
http://www.orgsyn.org/demo.aspx?prep=V87p0001
http://www.orgsyn.org/demo.aspx?prep=V87p0001
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267760?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Note: This reference grounds the synthesis method (Vilsmeier formylation of tertiary
amines) used to produce this class of compounds.[4][6]

e Spectroscopic Analog Data (4-Diethylaminobenzaldehyde)

o National Institute of Advanced Industrial Science and Technology (AIST). Spectral
Database for Organic Compounds (SDBS). SDBS No. 2786.

o Note: Used as the primary reference for the AA'BB' aromatic system and aldehyde shift
correl

o Benzyl/Ethyl Amine Shift Correlations

o Pretsch, E., Buhlmann, P., & Badertscher, M. (2009). Structure Determination of Organic
Compounds: Tables of Spectral Data. Springer.

o Note: Authoritative source for chemical shift prediction of N-benzyl vs N-ethyl groups.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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